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Compound of Interest

Compound Name: 2-Hydroxybutanenitrile

Cat. No.: B1294457

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-
hydroxybutanenitrile (CAS No. 4476-02-2), a crucial intermediate in various chemical
syntheses. Adherence to these guidelines is essential to ensure a safe laboratory environment.

Hazard Identification and Classification

2-Hydroxybutanenitrile is classified as a highly toxic substance.[1] It is fatal if it comes into
contact with skin or is inhaled, and toxic if swallowed.[2] It is also very toxic to aquatic life with
long-lasting effects.[2]

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 3 H301: Toxic if swallowed[2][3]
o H310: Fatal in contact with
Acute Toxicity, Dermal Category 1 )
skin[2][3]
Acute Toxicity, Inhalation Category 1 H330: Fatal if inhaled[2][3]
Hazardous to the Aquatic H400: Very toxic to aquatic
i Category 1 ]
Environment, Acute Hazard life[3]

Hazardous to the Aquatic . o
) H410: Very toxic to aquatic life
Environment, Long-term Category 1 ) ]
with long lasting effects[2]
Hazard

Physical and Chemical Properties

Understanding the physical and chemical properties of 2-hydroxybutanenitrile is fundamental
to its safe handling.

Table 2: Physical and Chemical Properties

Property Value

Molecular Formula C4H7NOJ[3][4]

Molecular Weight 85.10 g/mol [3][4]

Appearance White to brown powder/solid[5]
Boiling Point 193.2°C at 760 mmHg[6]
Density 0.962 g/mL at 20°CJ[6]

Flash Point 70.6°CI6]

Toxicological Data

The primary toxicological concern with 2-hydroxybutanenitrile is its high acute toxicity.
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Table 3: Acute Toxicity Data

Route of Exposure  Species Value Toxic Effects

Behavioral - ataxia,
Lungs, Thorax, or
Respiration - dyspnea,
Intraperitoneal Mouse LD50: 19 mg/kg[6] Nutritional and Gross
Metabolic - body
temperature

decrease[6]

Experimental Protocols

Detailed experimental protocols for toxicological studies of 2-hydroxybutanenitrile are not
readily available in the public domain. The LD50 value cited is from a study published in
"Toxicology and Applied Pharmacology."[6] Accessing the specific publication would be
necessary to obtain the detailed methodology. Generally, LD50 studies involve the
administration of varying doses of the substance to a group of test animals to determine the
dose that is lethal to 50% of the population.

Safety and Handling Precautions

Strict adherence to safety protocols is mandatory when handling 2-hydroxybutanenitrile.
4.1. Engineering Controls

e Work should be conducted in a well-ventilated area, preferably within a certified chemical
fume hood.[1]

o Ensure that a safety shower and eyewash station are readily accessible.[5]
4.2. Personal Protective Equipment (PPE)

o Eye and Face Protection: Chemical safety goggles and a face shield are required.[1]
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» Skin Protection: A lab coat and chemical-resistant gloves (e.qg., nitrile rubber) must be worn.
[1][5] Contaminated clothing should be removed immediately and washed before reuse.[1]

» Respiratory Protection: In case of inadequate ventilation or when dusts are generated, a
NIOSH-approved respirator is necessary.[2]

4.3. Handling Procedures

Avoid all contact with skin, eyes, and clothing.[5]

Do not breathe vapors, mist, or dust.[1][2]

Do not eat, drink, or smoke in the handling area.[1]

Wash hands thoroughly after handling.[5]

Use non-sparking tools and prevent electrostatic discharge.[2]

4.4, Storage

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][5]
o Store locked up.[2]

o Keep away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[7]

Visualizations
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General Handling Workflow for 2-Hydroxybutanenitrile
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Caption: General Handling Workflow for 2-Hydroxybutanenitrile
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Emergency Response for Spills
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Caption: Emergency Response for Spills of 2-Hydroxybutanenitrile
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First-Aid Procedures for Exposure
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Caption: First-Aid Procedures for 2-Hydroxybutanenitrile Exposure

First-Aid Measures
Immediate medical attention is crucial in case of any exposure.
¢ Inhalation: Move the victim to fresh air.[2] If breathing is difficult, give oxygen.[2] If not

breathing, give artificial respiration, but do not use mouth-to-mouth resuscitation.[2] Seek
immediate medical attention.[2]
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Skin Contact: Immediately take off all contaminated clothing.[2] Wash the affected area with
plenty of soap and water.[2] Seek immediate medical attention.[2]

Eye Contact: Rinse with pure water for at least 15 minutes.[2] Seek immediate medical
attention.[2]

Ingestion: Rinse mouth with water.[2] Do not induce vomiting.[2] Never give anything by
mouth to an unconscious person.[2] Call a doctor or Poison Control Center immediately.[2]

Fire-Fighting Measures

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[2]

Specific Hazards: Thermal decomposition can release irritating gases and vapors, including
nitrogen oxides, carbon monoxide, carbon dioxide, and hydrogen cyanide.[7]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[2][7]

Accidental Release Measures

Personal Precautions: Evacuate personnel to safe areas.[2] Ensure adequate ventilation.[2]
Avoid contact with skin and eyes and inhalation of dust or vapors.[2] Remove all sources of
ignition.[2]

Environmental Precautions: Prevent the substance from entering drains.

Methods for Cleaning Up: Collect the spillage using non-sparking tools and place it in a
suitable, closed container for disposal.[2][7]

Stability and Reactivity

Reactivity: Vapors may form explosive mixtures with air.
Chemical Stability: Stable under recommended storage conditions.

Incompatible Materials: Strong oxidizing agents, strong acids, and strong bases.[7]
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e Hazardous Decomposition Products: Under fire conditions, may produce carbon monoxide,
carbon dioxide, nitrogen oxides, and hydrogen cyanide.[7]

Disposal Considerations

Dispose of contents and container in accordance with local, regional, and national regulations.
[2] All waste containing 2-hydroxybutanenitrile is classified as hazardous waste.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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